2-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole

• IUPAC Name: 2-[[4-[(5-bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C13H16BrN5O2/c14-11-5-15-13(16-6-11)20-8-10-1-3-19(4-2-10)7-12-18-17-9-21-12/h5-6,9-10H,1-4,7-8H2
• InChI Key: DSSMEUKDHSQMMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=C(C=N2)Br)CC3=NN=CO3
• Molecular Formula: C13H16BrN5O2
• Molecular Weight: 354.20 g/mol

Description

2-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and drug discovery.

Mechanism of Action

The mechanism of action of 2-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole is not fully understood. However, studies have shown that this compound exhibits potent inhibitory activity against certain enzymes, including kinases and proteases. This activity may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole exhibits various biochemical and physiological effects. These effects include anti-inflammatory, anti-tumor, and anti-viral activities. Additionally, this compound has been shown to have a positive effect on the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole in lab experiments include its high potency and selectivity, which make it an ideal candidate for studying enzyme inhibition. However, limitations include the potential for toxicity and the need for specialized equipment and expertise for handling and synthesizing this compound.

Future Directions

There are several future directions for research on 2-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and viral infections. Another direction is to study its mechanism of action in more detail to gain a better understanding of its biochemical and physiological effects. Additionally, research can be conducted to develop more efficient and cost-effective synthesis methods for this compound.
In conclusion, 2-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole is a promising compound that has gained significant attention in the field of scientific research. Its unique properties make it an ideal candidate for various applications, including medicinal chemistry, biochemistry, and drug discovery. Further research is needed to fully understand its potential and to develop more efficient methods for its synthesis and use.

Synthesis Methods

The synthesis of 2-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole involves the reaction of 5-bromopyrimidine-2-carbaldehyde with piperidine and subsequent reaction with 1,3,4-oxadiazole-2-thiol. The reaction is carried out under controlled conditions to ensure the purity and yield of the final product.

Scientific Research Applications

The unique properties of 2-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole make it a promising candidate for various scientific research applications. One of the most significant applications is in the field of medicinal chemistry, where this compound has been studied for its potential as a therapeutic agent for various diseases.